Cas no 174010-62-9 (Mono-6-O-mesitylenesulfonyl-γ-cyclodextrin)

• Product Name: Mono-6-O-mesitylenesulfonyl-γ-cyclodextrin
• CAS No: 174010-62-9
• Molecular Formula: C₅₇H₉₀O₄₂S
• Molecular Weight: 1479.36432218552
• MDL: MFCD00674197
• CID: 4553313
• PubChem ID: 87573172

Mono-6-O-mesitylenesulfonyl-γ-cyclodextrin Properties

Names and Identifiers

• Mono-6-O-mesitylenesulfonyl-gamma-cyclodextrin
• JINRRYVZBGTIER-UHFFFAOYSA-N
• Mono-6-O-mesitylenesulfonyl-γMono-6-O-mesitylenesulfonyl-γ-cyclodextrin
• Mono-6-O-mesitylenesulfonyl-&gamma
• Mono-6-O-mesitylenesulfonyl-γ-cyclodextrin
• Mono-6-O-mesitylenesulfonyl-γ-cyclodextrin&gt
• Mono-6-O-mesitylenesulfonyl-γJINRRYVZBGTIER-UHFFFAOYSA-N
• [41,42,43,44,45,46,47,48,49,50,51,52,53,54,55,56-hexadecahydroxy-5,10,15,25,30,35,40-heptakis(hydroxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34,37,39-hexadecaoxanonacyclo[36.2.2.23,6.28,11.213,16.218,21.223,26.228,31.233,36]hexapentacontan-20-yl]methyl 2,4,6-trimethylbenzenesulfonate
• M1212
• 174010-62-9

• MDL： MFCD00674197
• InChIKey： JINRRYVZBGTIER-KITSLDABSA-N
• Inchi： 1S/C57H90O42S/c1-14-4-15(2)49(16(3)5-14)100(81,82)83-13-24-48-32(72)40(80)57(91-24)98-47-23(12-64)89-55(38(78)30(47)70)96-45-21(10-62)87-53(36(76)28(45)68)94-43-19(8-60)85-51(34(74)26(43)66)92-41-17(6-58)84-50(33(73)25(41)65)93-42-18(7-59)86-52(35(75)27(42)67)95-44-20(9-61)88-54(37(77)29(44)69)97-46-22(11-63)90-56(99-48)39(79)31(46)71/h4-5,17-48,50-80H,6-13H2,1-3H3/t17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,50-,51?,52-,53-,54-,55-,56-,57-/m1/s1
• SMILES： [C@@H]12[C@H](O)[C@H]([C@@H](O[C@H]3[C@H](O)[C@H]([C@@H](O[C@H]4[C@H](O)[C@H]([C@@H](O[C@H]5[C@H](O)[C@H](C(O[C@H]6[C@H](O)[C@@H](O)[C@H](O[C@@H]6CO)O[C@H]6[C@H](O)[C@@H](O)[C@H](O[C@@H]6CO)O[C@H]6[C@H](O)[C@@H](O)[C@H](O[C@@H]6CO)O[C@H]6[C@H](O)[C@@H](O)[C@H](O[C@@H]6CO)O1)O[C@@H]5CO)O)O[C@@H]4CO)O)O[C@@H]3CO)O)O[C@@H]2COS(=O)(=O)C1=C(C)C=C(C)C=C1C)O

Computed Properties

• Exact Mass: 1478.4627381g/mol
• Hydrogen Bond Donor Count: 23
• Hydrogen Bond Acceptor Count: 42
• Rotatable Bond Count: 11
• Monoisotopic Mass: 1478.4627381g/mol
• Heavy Atom Count: 100
• Complexity: 2650
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 40
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -14.4
• Topological Polar Surface Area: 665Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides